1-(4-(1-(4-(2-Hydroxypropoxy)phenyl)-1-methylethyl)phenoxy)-2-propanol

• Molecular Formula: C18H24O4
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;propane-1,3-diol
• InChI: InChI=1S/C15H16O2.C3H8O2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;4-2-1-3-5/h3-10,16-17H,1-2H3;4-5H,1-3H2
• InChI Key: MEBNBMJYONDXTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O.C(CO)CO

Description

1-(4-(1-(4-(2-Hydroxypropoxy)phenyl)-1-methylethyl)phenoxy)-2-propanol is a complex organic compound with significant applications in various fields of science and industry. This compound is characterized by its unique structure, which includes hydroxypropoxy and phenyl groups, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-(1-(4-(2-Hydroxypropoxy)phenyl)-1-methylethyl)phenoxy)-2-propanol typically involves multiple steps, starting from simpler organic molecules. One common method involves the reaction of 4-(2-hydroxypropoxy)phenol with isopropylphenol under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using automated reactors. The process is optimized for efficiency, with careful control of reaction parameters such as temperature, pressure, and pH. The use of high-purity reagents and advanced purification techniques ensures that the final product meets the required specifications for industrial applications .

Chemical Reactions Analysis

Types of Reactions

1-(4-(1-(4-(2-Hydroxypropoxy)phenyl)-1-methylethyl)phenoxy)-2-propanol undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halides or amines replace the hydroxypropoxy group.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum oxide.

Solvents: Methanol, ethanol, dichloromethane.

Major Products Formed

The major products formed from these reactions include ketones, carboxylic acids, alcohols, and alkanes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(4-(1-(4-(2-Hydroxypropoxy)phenyl)-1-methylethyl)phenoxy)-2-propanol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: Employed in the study of enzyme interactions and as a substrate in biochemical assays.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the production of specialty chemicals, coatings, and adhesives.

Mechanism of Action

The mechanism of action of 1-(4-(1-(4-(2-Hydroxypropoxy)phenyl)-1-methylethyl)phenoxy)-2-propanol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways related to inflammation, oxidation, and cellular signaling . The hydroxypropoxy and phenyl groups play a crucial role in its binding affinity and specificity towards these targets .

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Hydroxy-4-(2-hydroxypropoxy)phenyl)ethanone
• 2-Hydroxy-4′-(2-hydroxyethoxy)-2-methylpropiophenone
• Bisphenol A bis(3-chloro-2-hydroxypropyl) ether

Uniqueness

Compared to similar compounds, 1-(4-(1-(4-(2-Hydroxypropoxy)phenyl)-1-methylethyl)phenoxy)-2-propanol exhibits unique properties due to its specific structural arrangement. The presence of both hydroxypropoxy and phenyl groups enhances its reactivity and versatility in various chemical reactions. Additionally, its potential therapeutic applications make it a compound of significant interest in medicinal chemistry.